Cas no 920036-34-6 (tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate)

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate structure

920036-34-6 structure

Product Name:tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

CAS No:920036-34-6

MF:C₁₁H₁₂IN₃O₂

MW:345.136354446411

MDL:MFCD13183727

CID:759069

Update Time:2025-08-03

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
- 1-Boc-3-iodo-1H-pyrazolo[3,4-b]pyridine
- 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 3-iodo-, 1,1-dimethylethylester
- tert-butyl 3-iodopyrazolo[3,4-b]pyridine-1-carboxylate
- 1,1-Dimethylethyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (ACI)
- MDL： MFCD13183727
- Inchi： 1S/C11H12IN3O2/c1-11(2,3)17-10(16)15-9-7(8(12)14-15)5-4-6-13-9/h4-6H,1-3H3
- InChI Key： OKKLWSNHFSFXEM-UHFFFAOYSA-N
- SMILES： O=C(N1C2C(=CC=CN=2)C(I)=N1)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109065-5g	tert-butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	920036-34-6	95+%	5g	$249	2021-08-06
Chemenu	CM109065-10g	tert-butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	920036-34-6	95+%	10g	$447	2021-08-06
Chemenu	CM109065-25g	tert-butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	920036-34-6	95+%	25g	$896	2021-08-06
Chemenu	CM109065-100g	tert-butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	920036-34-6	95+%	100g	$2450	2021-08-06
Chemenu	CM109065-1g	tert-butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	920036-34-6	95%+	1g	$84	2024-07-20
Chemenu	CM109065-5g	tert-butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	920036-34-6	95%+	5g	$312	2024-07-20
abcr	AB453489-1 g	1-Boc-3-iodo-1H-pyrazolo[3,4-b]pyridine	920036-34-6		1g	€76.00	2023-04-22
abcr	AB453489-5 g	1-Boc-3-iodo-1H-pyrazolo[3,4-b]pyridine	920036-34-6		5g	€161.00	2023-04-22
abcr	AB453489-10 g	1-Boc-3-iodo-1H-pyrazolo[3,4-b]pyridine	920036-34-6		10g	€246.00	2023-04-22
abcr	AB453489-25 g	1-Boc-3-iodo-1H-pyrazolo[3,4-b]pyridine	920036-34-6		25g	€450.00	2023-04-22

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Production Method

Production Method 1

271-73-8

24424-99-5

920036-34-6

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Acetonitrile ; 17 h, 75 °C
1.2 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 1 h, rt

Reference

: Preparation of biaryl derivatives as antifungal agents and medicine containing them

, Japan, , ,

Production Method 2

24424-99-5

117007-52-0

920036-34-6

Reaction Conditions

1.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 1 h, rt

Reference

: Preparation of biaryl derivatives as antifungal agents and medicine containing them

, World Intellectual Property Organization, , ,

Production Method 3

271-73-8

24424-99-5

920036-34-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; rt
1.2 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile

Reference

: Design, Synthesis, and Structure-Activity Relationships of 3-Ethynyl-1H-indazoles as Inhibitors of the Phosphatidylinositol 3-Kinase Signaling Pathway

Barile, Elisa; De, Surya K.; Carlson, Coby B.; Chen, Vida; Knutzen, Christine; et al, Journal of Medicinal Chemistry, 2010, 53(23), 8368-8375

Production Method 4

24424-99-5

117007-52-0

920036-34-6

Reaction Conditions

1.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 2 min, rt
1.2 Solvents: Acetonitrile ; 72 h, rt

Reference

: Preparation of heterocyclic phenoxy compounds as HIV reverse transcriptase inhibitors

, United States, , ,

Production Method 5

920036-34-6

Reaction Conditions

Reference

: Preparation of thienopyrrole derivatives as ITK inhibitors

, World Intellectual Property Organization, , ,

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Raw materials

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Preparation Products

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (920036-34-6)

tert-Butyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Related Literature

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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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